Cas no 137265-26-0 (1-Methylquinoline-2,5,8(1H)-trione)

• Product name: 1-Methylquinoline-2,5,8(1H)-trione
• CAS No: 137265-26-0
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 1094838
• PubChem ID: 5325722

1-Methylquinoline-2,5,8(1H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-Methylquinoline-2,5,8(1H)-trione
• 1-Methyl-2,5,8(1H)-quinolinetrione
• 137265-26-0
• 1-methyl-1h-quinoline-2,5,8-trione
• SB68213
• InChI=1/C10H7NO3/c1-11-9(14)5-2-6-7(12)3-4-8(13)10(6)11/h2-5H,1H

• Inchi： InChI=1S/C10H7NO3/c1-11-9(14)5-2-6-7(12)3-4-8(13)10(6)11/h2-5H,1H3
• InChI Key： LYMKIWPWDNSKFU-UHFFFAOYSA-N
• SMILES： CN1C(=O)C=CC2=C1C(=O)C=CC2=O

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline quinones